5-Aminothiophene-2-carbonitrile
Overview
Description
5-Aminothiophene-2-carbonitrile is a useful research compound. Its molecular formula is C5H4N2S and its molecular weight is 124.17 g/mol. The purity is usually 95%.
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Scientific Research Applications
Antitumor Applications
5-Aminothiophene-2-carbonitrile derivatives have been synthesized and investigated for their potential antitumor properties. A study by Khalifa and Algothami (2020) demonstrated the inhibitory effects of these derivatives on human tumor cell lines, including hepatocellular carcinoma and breast cancer. The compounds displayed varying degrees of tumor growth inhibition, suggesting their potential as antitumor agents (Khalifa & Algothami, 2020).
Synthesis and Chemical Properties
The solvent-free synthesis of 2-Aminothiophene-3-Carbonitrile derivatives, a process which includes high-speed vibration milling, has been explored by Xu et al. (2014). This method offers advantages in terms of reaction time and ease of conditions, highlighting its potential for efficient and environmentally friendly production (Xu et al., 2014).
Antimicrobial and Antifungal Applications
Al-Omran, El-Khair, and Mohareb (2002) synthesized derivatives of 2-aminothiophene-3-carbonitrile and tested them for antimicrobial and antifungal activities. The compounds showed promising results, indicating potential use in combating microbial and fungal infections (Al-Omran, El-Khair, & Mohareb, 2002).
Corrosion Inhibition
This compound derivatives have also been examined for their effectiveness in corrosion inhibition. Bedair et al. (2018) studied the inhibitory effect of bithiophene carbonitrile derivatives on carbon steel corrosion, demonstrating their utility in industrial applications (Bedair et al., 2018).
Photophysical Properties and Metal Sensors
Abaee et al. (2017) developed an efficient four-component reaction exploiting the reactivity of 2-aminothiophene-3-carbonitrile functionality. This study revealed the photophysical properties of the products, suggesting their potential use as metal sensors (Abaee et al., 2017).
Antioxidant Activity in Nervous System
Fortes et al. (2013) investigated the antioxidant activity of a novel 2-aminothiophene derivative in various brain regions of mice. The study found that this compound could protect the brain against neuronal damages, indicating potential therapeutic applications in neurology (Fortes et al., 2013).
Mechanism of Action
Target of Action
5-Aminothiophene-2-carbonitrile is a derivative of thiophene, a five-membered heterocyclic compound that contains sulfur . Thiophene derivatives have been shown to exhibit a variety of biological effects, making them a subject of interest for medicinal chemists . .
Mode of Action
Thiophene derivatives are known to interact with various biological targets, leading to a range of effects .
Biochemical Pathways
Thiophene derivatives are known to be involved in a variety of biochemical pathways due to their diverse biological activities . They have been shown to exhibit anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties . .
Result of Action
Thiophene derivatives are known to have a variety of biological effects, including anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties .
Safety and Hazards
Properties
IUPAC Name |
5-aminothiophene-2-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4N2S/c6-3-4-1-2-5(7)8-4/h1-2H,7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GISCGLDZXOXKBZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(SC(=C1)N)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4N2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60561324 |
Source
|
| Record name | 5-Aminothiophene-2-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60561324 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
124.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
52532-63-5 |
Source
|
| Record name | 5-Aminothiophene-2-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60561324 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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